Cas no 1030376-90-9 (alternarienonic acid)

• Product Name: alternarienonic acid
• CAS No: 1030376-90-9
• MF: C₁₄H₁₄O₆
• MW: 278.257364749908
• CID: 2059360
• PubChem ID: 24900161
• Update Time: 2025-04-21

alternarienonic acid Chemical and Physical Properties

Names and Identifiers

• alternarienonic acid
• 2-hydroxy-6-((4R)-4-hydroxy-2-methyl-5-oxocyclopenten-1-yl)-4-methoxybenzoic acid
• BDBM50479265
• CHEMBL519395
• 2-Hydroxy-6-((4R)-4-hydroxy-2-methyl-5-oxocyclopent-1-en-1-yl)-4-methoxybenzoate
• CHEBI:207278
• 1030376-90-9
• 2-Hydroxy-6-[(4R)-4-hydroxy-2-methyl-5-oxocyclopent-1-en-1-yl]-4-methoxybenzoate
• Alternarienonate
• 2-hydroxy-6-[(4R)-4-hydroxy-2-methyl-5-oxocyclopenten-1-yl]-4-methoxybenzoic acid

• Inchi： 1S/C14H14O6/c1-6-3-10(16)13(17)11(6)8-4-7(20-2)5-9(15)12(8)14(18)19/h4-5,10,15-16H,3H2,1-2H3,(H,18,19)
• InChI Key： KZPGRZQYEBJXQJ-UHFFFAOYSA-N
• SMILES： COC1C=C(C2C(=O)C(O)CC=2C)C(C(=O)O)=C(O)C=1

Computed Properties

• Exact Mass: 278.07903816Da
• Monoisotopic Mass: 278.07903816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.655
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives